Cas no 1099783-43-3 (2-{1-[(5-chlorothiophen-2-yl)sulfonyl]piperidine-2-carbonyl}-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 2-{1-[(5-chlorothiophen-2-yl)sulfonyl]piperidine-2-carbonyl}-1,2,3,4-tetrahydroisoquinoline
• CAS No: 1099783-43-3
• MF: C₁₉H₂₁ClN₂O₃S₂
• MW: 424.964641332626
• CID: 6252167
• PubChem ID: 16801815
• Update Time: 2025-10-17

2-{1-[(5-chlorothiophen-2-yl)sulfonyl]piperidine-2-carbonyl}-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 2-{1-[(5-chlorothiophen-2-yl)sulfonyl]piperidine-2-carbonyl}-1,2,3,4-tetrahydroisoquinoline
• AKOS024631634
• F2254-1122
• 1099783-43-3
• (1-((5-chlorothiophen-2-yl)sulfonyl)piperidin-2-yl)(3,4-dihydroisoquinolin-2(1H)-yl)methanone
• [1-(5-chlorothiophen-2-yl)sulfonylpiperidin-2-yl]-(3,4-dihydro-1H-isoquinolin-2-yl)methanone

• Inchi： 1S/C19H21ClN2O3S2/c20-17-8-9-18(26-17)27(24,25)22-11-4-3-7-16(22)19(23)21-12-10-14-5-1-2-6-15(14)13-21/h1-2,5-6,8-9,16H,3-4,7,10-13H2
• InChI Key： MNDUASJDOYKOKB-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(S1)S(N1CCCCC1C(N1CC2C=CC=CC=2CC1)=O)(=O)=O

Computed Properties

• Exact Mass: 424.0682126g/mol
• Monoisotopic Mass: 424.0682126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 654
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 94.3Ų

Additional information on 2-{1-[(5-chlorothiophen-2-yl)sulfonyl]piperidine-2-carbonyl}-1,2,3,4-tetrahydroisoquinoline

Compound CAS No. 1099783-43-3: 2-{1-[(5-chlorothiophen-2-yl)sulfonyl]piperidine-2-carbonyl}-1,2,3,4-tetrahydroisoquinoline

The compound CAS No. 1099783-43-3, also known as 2-{1-[(5-chlorothiophen-2-yl)sulfonyl]piperidine-2-carbonyl}-1,2,3,4-tetrahydroisoquinoline, is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of tetrahydroisoquinolines, which are known for their potential as bioactive agents in drug discovery. The molecule's structure incorporates a piperidine ring substituted with a sulfonyl group attached to a 5-chlorothiophene moiety, making it a unique derivative with potential applications in therapeutic interventions.

Recent studies have highlighted the importance of tetrahydroisoquinoline derivatives in modulating various biological pathways. The incorporation of the sulfonyl group in this compound introduces additional electronic and steric effects, which can significantly influence its pharmacokinetic properties. The presence of the 5-chlorothiophene ring further enhances the molecule's ability to interact with specific biological targets, such as protein kinases or G-protein coupled receptors (GPCRs). These features make CAS No. 1099783-43-3 a promising candidate for further exploration in drug development.

One of the most notable aspects of this compound is its structural complexity, which provides a platform for exploring diverse chemical functionalities. The piperidine ring serves as a versatile scaffold for attaching various substituents, while the sulfonyl group contributes to the molecule's stability and bioavailability. Recent advancements in synthetic chemistry have enabled researchers to efficiently synthesize such complex molecules, paving the way for their evaluation in preclinical studies.

In terms of biological activity, CAS No. 1099783-43-3 has shown potential as a modulator of key cellular processes. For instance, studies have demonstrated its ability to inhibit certain enzymes involved in inflammatory pathways, suggesting its potential utility in anti-inflammatory therapies. Additionally, the compound's interaction with GPCRs has been investigated, revealing its capacity to act as an agonist or antagonist depending on the receptor subtype.

The development of novel drug candidates often relies on the optimization of existing molecular frameworks. In this context, CAS No. 1099783-43-3 represents a valuable starting point for designing more potent and selective agents. Researchers are currently exploring various strategies to enhance its pharmacokinetic profile, including modifications to improve solubility and reduce metabolic clearance.

Furthermore, the integration of computational chemistry tools has significantly accelerated the study of this compound's properties. Molecular docking studies have provided insights into its binding modes with target proteins, while pharmacophore modeling has helped identify critical structural elements responsible for its activity. These computational approaches complement experimental studies and contribute to a deeper understanding of the compound's mechanism of action.

In conclusion, CAS No. 1099783-43-3, or 2-{1-[(5-chlorothiophen-2-yl)sulfonyl]piperidine-2-carbonyl}-1,2,3,4-tetrahydroisoquinoline, stands as a testament to the intricate interplay between chemical synthesis and biological activity. With ongoing research focusing on optimizing its properties and expanding its therapeutic applications, this compound holds great promise for advancing modern medicine.